Cas no 6938-95-0 (4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide)

• Product Name: 4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
• CAS No: 6938-95-0
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 1735947
• PubChem ID: 245059
• Update Time: 2025-04-21

4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
• NSC56588
• Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-
• AC1L6F2D
• AC1Q26RB
• NCIOpen2_007650
• AR-1H8755
• NSC 56588
• NSC-56588
• NSC56588; Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-; AC1L6F2D; AC1Q26RB; NCIOpen2_007650; AR-1H8755; NSC 56588; NSC-56588;
• 6938-95-0
• DTXSID40219477
• AKOS006224477
• 4-amino-N-(3-bromo-4-methyl-phenyl)benzenesulfonamide

• Inchi： 1S/C13H13BrN2O2S/c1-9-2-5-11(8-13(9)14)16-19(17,18)12-6-3-10(15)4-7-12/h2-8,16H,15H2,1H3
• InChI Key： PLMVARWIHJXECT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 339.98819
• Monoisotopic Mass: 339.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.599
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.672
• PSA: 72.19
• LogP: 4.87550